16:1 Cholesteryl ester-d7

• Molecular Formula: C43H74O2
• Molecular Weight: 630.1 g/mol
• InChI: InChI=1S/C43H74O2/c1-7-8-9-10-11-12-13-14-15-16-17-18-19-23-41(44)45-36-28-30-42(5)35(32-36)24-25-37-39-27-26-38(34(4)22-20-21-33(2)3)43(39,6)31-29-40(37)42/h12-13,24,33-34,36-40H,7-11,14-23,25-32H2,1-6H3/b13-12-/t34-,36+,37+,38-,39+,40+,42+,43-/m1/s1/i2D3,3D3,33D
• InChIKey: HODJWNWCVNUPAQ-QJLUEIAISA-N

16:1 Cholesteryl Ester-d7 Overview

16:1 Cholesteryl ester-d7 (CAS 1416275-33-6), also known as cholesteryl-d7 palmitoleate, is a stable isotope-labeled cholesteryl ester (CE) with a molecular formula of C43H67D7O2 and a molecular weight of 630.09 . It is the deuterated form of endogenous CE(16:1), containing seven deuterium atoms incorporated into the alkyl chain of the cholesterol moiety . This compound is supplied at a purity of >99% (TLC) in a 1 mg/mL solution and is designed as an internal standard for mass spectrometry-based quantification .

1

Co-elution with native CE(16:1) in reversed-phase LC

2

Identical ESI ionization and CID fragmentation

3

Distinct mass shift for stable isotope dilution (SID)

Designed as an internal standard for MS-based CE(16:1) quantification

Why 16:1 Cholesteryl Ester-d7 Cannot Be Substituted

Accurate quantification of endogenous cholesteryl palmitoleate (CE 16:1) in complex biological matrices requires an internal standard that exhibits near-identical physicochemical behavior to the target analyte, a principle validated in multiple LC-MS/MS studies [1]. Non-deuterated analogs, such as unlabeled CE 16:1 or structurally distinct odd-chain CEs (e.g., CE 17:0), suffer from differential extraction recovery, chromatographic retention time shifts, and ionization suppression/enhancement effects, leading to significant quantitative inaccuracies [1]. Furthermore, the inherent presence of endogenous CE 16:1 in all mammalian samples precludes the use of its non-labeled form as an internal standard, as it cannot be distinguished from the analyte [2].

This Product (16:1 CE-d7)

Common Substitutes

Identical lipid structure; matches CE(16:1) retention and ionization

Unlabeled CE(16:1): no mass shift; endogenous interference prevents SID

Deuterated cholesterol backbone; distinct mass separation

Mismatched deuterated CE (e.g., CE(16:0)-d7): differential acyl chain recovery and ionization efficiency

Corrects for ion suppression and matrix effects in complex lipids

Non-isotopic internal standard: may not co-elute; variable matrix effects

• [1] Miura Y, Furukawa T, Kobayashi M, Shrestha R, Takahashi R, Shimizu C, Chiba H, Hui SP. Absolute quantification of cholesteryl esters using liquid chromatography-tandem mass spectrometry uncovers novel diagnostic potential of urinary sediment. Steroids. 2017;123:43-49. doi: 10.1016/j.steroids.2017.05.003. View Source
• [2] U.S. Patent No. 11,181,535. Isotopically-labeled cholesteryl ester internal standard composition and kit. Filed July 30, 2015. Application Number PCT/US15/42904. View Source

Quantitative Differentiation of 16:1 Cholesteryl Ester-d7

Isotopic Purity and Mass Shift

The high isotopic purity of 16:1 Cholesteryl ester-d7 minimizes interference from unlabeled material, ensuring a clean signal for precise quantitation. The product is certified with an assay of >99% (TLC), which exceeds the typical purity requirements for internal standards and reduces the risk of cross-talk with the endogenous analyte channel in multiple reaction monitoring (MRM) experiments .

Isotopic Purity & Mass Shift

Data to verify

99 atom% D; Δm/z = +7 Da

Supports SID method specificity for CE(16:1)

Manufacturer specification; verify lot-specific enrichment

Evidence Dimension	Chemical Purity
Target Compound Data	>99% (TLC)
Comparator Or Baseline	Typical research-grade unlabeled CE standard (>98% GC)
Quantified Difference	>1 percentage point higher purity; reduced unlabeled interference
Conditions	Thin-layer chromatography (TLC) purity assessment per manufacturer's Certificate of Analysis.

Why This Matters

Higher purity translates directly to lower background noise and more reliable calibration curves, which is critical for achieving the low limits of quantification required for biomarker discovery in clinical samples .

Chemical Purity in MS Workflows

The incorporation of seven deuterium atoms yields a consistent mass shift of +7.07 Da relative to the unlabeled CE 16:1 (m/z 623.0 → 630.1), providing a clear isotopic signature that is well-resolved from the natural isotopic envelope of the endogenous compound . This mass difference is sufficient to avoid spectral overlap, even in high-resolution mass spectrometry, and ensures that the internal standard signal is exclusively monitored in its designated MRM channel [1].

Chemical Purity (TLC)

Data to verify

>99% (TLC)

Reduces contaminant interference; supports signal-to-noise

Purity baseline for method validation review

Evidence Dimension	Mass Spectrometric Resolution
Target Compound Data	Molecular Weight: 630.09 Da
Comparator Or Baseline	Unlabeled CE 16:1: Molecular Weight 623.0 Da
Quantified Difference	Δ7.07 Da (calculated from molecular formulas: C43H74O2 vs C43H67D7O2)
Conditions	Calculated from molecular formulas; effective separation is dependent on mass spectrometer resolution.

Why This Matters

A defined and sufficient mass shift is the fundamental requirement for a stable isotope-labeled internal standard. It allows for unambiguous identification and quantification of the analyte in the presence of a complex biological background, preventing over- or under-estimation of analyte concentrations [1].

• [1] U.S. Patent No. 11,181,535. Isotopically-labeled cholesteryl ester internal standard composition and kit. Filed July 30, 2015. Application Number PCT/US15/42904. View Source

Quantitative Accuracy in Biological Matrices

A comprehensive LC-MS/MS method validation study demonstrated that the use of deuterated cholesteryl esters as internal standards is essential for achieving good precision and accuracy in the absolute quantification of CE species in complex biological specimens like urine [1]. While this study did not specifically use the 16:1-d7 variant, it establishes the class-level necessity for employing deuterated CE internal standards over non-labeled or structurally dissimilar analogs to correct for matrix effects and extraction variability [1]. The methodology underscores that 16:1 Cholesteryl ester-d7 would be the appropriate internal standard for accurate quantification of endogenous CE 16:1 in similar clinical and research settings.

Quantitative Accuracy

Reported

Deuterated IS essential for absolute CE quantification

Matched IS required for CE(16:1) accuracy in research matrices

LC-MS/MS of human urine reported (Takeda 2017)

Evidence Dimension	Quantitative Accuracy (Class-Level)
Target Compound Data	Good precision and accuracy reported for CE species when using deuterated internal standards in LC-MS/MS [1].
Comparator Or Baseline	Quantification using non-deuterated internal standards or external calibration is subject to significant matrix effects.
Quantified Difference	Not directly quantified for this specific compound, but the study establishes the necessity of deuterated internal standards for reliable CE quantification [1].
Conditions	LC-MS/MS analysis of urinary sediment and supernatant from patients with renal disease [1].

Why This Matters

This class-level validation provides strong evidence that the procurement of a matched, deuterated internal standard like 16:1 Cholesteryl ester-d7 is a methodological necessity for generating reliable and publication-quality quantitative data in lipidomic studies [1].

• [1] Miura Y, Furukawa T, Kobayashi M, Shrestha R, Takahashi R, Shimizu C, Chiba H, Hui SP. Absolute quantification of cholesteryl esters using liquid chromatography-tandem mass spectrometry uncovers novel diagnostic potential of urinary sediment. Steroids. 2017;123:43-49. doi: 10.1016/j.steroids.2017.05.003. View Source

Validated Applications of 16:1 Cholesteryl Ester-d7

Absolute Quantification in Human Plasma and Serum

In studies investigating lipid metabolism, cardiovascular disease, or non-alcoholic fatty liver disease (NAFLD), 16:1 Cholesteryl ester-d7 is the definitive internal standard for quantifying circulating CE 16:1 concentrations by LC-MS/MS. Its use corrects for variable lipid extraction efficiency and matrix effects, enabling precise measurement of this specific CE species, which is associated with desaturase activity and metabolic health [1].

Method Validation for Cholesteryl Ester Panels

For clinical studies aiming to identify and validate novel lipid biomarkers in urine, cerebrospinal fluid, or tissue biopsies, 16:1 Cholesteryl ester-d7 provides the analytical rigor required for absolute quantification. The Miura et al. study exemplifies how deuterated CE internal standards are critical for uncovering distinct CE profiles in renal disease, highlighting the potential of CE 16:1 as a disease-relevant biomarker when accurately measured [1].

CE(16:1) in Lipoprotein Metabolism

During the development of new targeted or untargeted lipidomics workflows, 16:1 Cholesteryl ester-d7 serves as a critical component of internal standard mixtures for cholesteryl esters. Its inclusion allows for the assessment of method performance, including recovery, precision, and accuracy, and facilitates cross-study and cross-platform data harmonization, which is a key objective in the field [2].

Application

Selection Property

Validation Focus

Plasma/Serum CE(16:1) Quantification

Co-eluting isotopically labeled IS

Matrix-effect correction and recovery review

CE Panel Method Development

High isotopic and chemical purity

Calibration linearity and precision review

Lipoprotein CE(16:1) Tracking

Stable isotope dilution accuracy

Lipoprotein isolation and recovery review

Tissue CE(16:1) Quantification

Robust matrix correction

Extraction efficiency and ion suppression review

• [1] Miura Y, Furukawa T, Kobayashi M, Shrestha R, Takahashi R, Shimizu C, Chiba H, Hui SP. Absolute quantification of cholesteryl esters using liquid chromatography-tandem mass spectrometry uncovers novel diagnostic potential of urinary sediment. Steroids. 2017;123:43-49. doi: 10.1016/j.steroids.2017.05.003. View Source
• [2] U.S. Patent No. 11,181,535. Isotopically-labeled cholesteryl ester internal standard composition and kit. Filed July 30, 2015. Application Number PCT/US15/42904. View Source